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Compound of Interest

Compound Name: Ceratamine B

Cat. No.: B026879

Abstract

This document provides a comprehensive protocol for the total synthesis of Ceratamine B, a
marine alkaloid with potent antimitotic properties.[1] Isolated from the sponge Pseudoceratina
sp., Ceratamine B has garnered significant interest within the scientific community due to its
unique imidazo[4,5-d]azepine core structure and its potential as a tubulin-binding agent for
cancer therapy. This protocol is based on the efficient and direct synthetic route developed by
Coleman and coworkers, which allows for the gram-scale production of Ceratamine B and its
analogs.[2][3] The synthesis begins with a readily available e-lactam and proceeds through a
series of key transformations, including a Beckmann rearrangement, a Knoevenagel
condensation, imidazole annulation, and a final dehydrogenation step using 2-lodoxybenzoic
acid (IBX).[1][3] This application note is intended for researchers, scientists, and drug
development professionals engaged in oncology therapeutics and chemical synthesis.

Chemical Structure

Ceratamine B is chemically known as 4-(3,5-dibromo-4-methoxybenzyl)-2-
(methylamino)imidazo[4,5-d]azepin-5(6H)-one.
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Identifier Value

4-[(3,5-dibromo-4-methoxyphenyl)methyl]-2-

UPAC Name (methylamino)imidazo[4,5-d]Jazepin-5-one
Molecular Formula C17H16Br2N402

Molecular Weight 468.1 g/mol

CAS Number 634151-16-9

Synthetic Pathway Overview

The total synthesis of Ceratamine B is accomplished through a multi-step sequence starting
from a substituted e-lactam. The key strategic elements of this synthesis include the formation
of the azepine ring, introduction of the benzyl side chain, construction of the imidazole ring, and
a final aromatization to yield the target molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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